Cas no 1483472-73-6 (2-Thiopheneethanol, α-(2-aminoethyl)-α-methyl-)

• Product Name: 2-Thiopheneethanol, α-(2-aminoethyl)-α-methyl-
• CAS No: 1483472-73-6
• MF: C₉H₁₅NOS
• MW: 185.286501169205
• CID: 5273075
• Update Time: 2025-09-28

2-Thiopheneethanol, α-(2-aminoethyl)-α-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Thiopheneethanol, α-(2-aminoethyl)-α-methyl-
• 4-Amino-2-methyl-1-(thiophen-2-yl)butan-2-ol

• Inchi： 1S/C9H15NOS/c1-9(11,4-5-10)7-8-3-2-6-12-8/h2-3,6,11H,4-5,7,10H2,1H3
• InChI Key： LNHWIDZZKWQCJF-UHFFFAOYSA-N
• SMILES： C(C1SC=CC=1)C(O)(C)CCN

Additional information on 2-Thiopheneethanol, α-(2-aminoethyl)-α-methyl-

Professional Introduction to Compound with CAS No. 1483472-73-6 and Product Name: 2-Thiopheneethanol, α-(2-aminoethyl)-α-methyl-

2-Thiopheneethanol, α-(2-aminoethyl)-α-methyl- (CAS No. 1483472-73-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural framework, combines a thiophene ring with functionalized ethanol side chains, making it a versatile intermediate in the development of novel therapeutic agents. The presence of both amino and methyl groups at the α-position of the ethanol moiety introduces additional reactivity, enabling diverse chemical modifications that are crucial for drug design.

The thiopheneethanol core of this compound serves as a scaffold for constructing more complex molecules. Thiophene derivatives are well-known for their biological activity and have been widely explored in medicinal chemistry due to their ability to interact with biological targets such as enzymes and receptors. The introduction of an aminoethyl group at one end of the ethanol chain enhances the compound's potential as a building block for peptidomimetics or enzyme inhibitors. This modification allows for further functionalization via amide bond formation, which is a common strategy in drug development.

In recent years, there has been a surge in research focused on developing small-molecule modulators that can selectively target specific biological pathways. The α-(2-aminoethyl)-α-methyl- substitution pattern in this compound provides a unique opportunity to explore such interactions. For instance, studies have shown that thiophene-based compounds can exhibit inhibitory effects on various kinases and proteases, which are often implicated in diseases such as cancer and inflammation. The aminoethyl side chain can be further modified to introduce additional pharmacophores that enhance binding affinity and selectivity.

One of the most promising applications of this compound is in the field of antiviral research. The structural motif of 2-Thiopheneethanol, α-(2-aminoethyl)-α-methyl- resembles certain natural products known to possess antiviral properties. Researchers have leveraged this similarity to design analogs that target viral proteases or polymerases. Preliminary studies have indicated that derivatives of this compound can inhibit viral replication by interfering with critical enzymatic steps. These findings highlight the potential of this scaffold as a lead compound for developing novel antiviral therapies.

The methyl group at the α-position of the ethanol moiety also plays a significant role in determining the physicochemical properties of the compound. This substitution can influence solubility, metabolic stability, and membrane permeability, all of which are critical factors in drug design. By carefully tuning the position and nature of substituents, chemists can optimize these properties to improve pharmacokinetic profiles and therapeutic efficacy.

Advances in computational chemistry have further accelerated the discovery process for compounds like 2-Thiopheneethanol, α-(2-aminoethyl)-α-methyl-. Molecular modeling techniques allow researchers to predict binding affinities, identify potential interactions with biological targets, and design optimized analogs with high precision. These computational tools have been instrumental in guiding experimental efforts and reducing the time required for hit identification and lead optimization.

In addition to its pharmaceutical applications, this compound has shown promise in materials science and industrial chemistry. The unique combination of functional groups makes it a valuable precursor for synthesizing polymers, dyes, and other specialty chemicals. Researchers have explored its use in creating conductive polymers or organic semiconductors, where thiophene derivatives are particularly useful due to their electron-deficient nature and ability to form stable π-conjugated systems.

The synthesis of 2-Thiopheneethanol, α-(2-aminoethyl)-α-methyl- involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include thiophene ring formation followed by selective functionalization at the ethanol position. Advances in catalytic processes have enabled more efficient and environmentally friendly synthetic routes, reducing waste generation and improving yields. These innovations align with global efforts to promote sustainable chemistry practices.

Future research directions for this compound include exploring its role in modulating neurological disorders such as Alzheimer's disease or Parkinson's disease. The structural features of thiopheneethanol derivatives make them attractive candidates for developing neuroprotective agents or cognitive enhancers. Additionally, investigating their potential as antimicrobial agents is another area of interest, given the growing threat of antibiotic-resistant pathogens.

The versatility of CAS No. 1483472-73-6 as a chemical intermediate underscores its importance in modern drug discovery and materials science. By leveraging its unique structural features and exploring new synthetic pathways, researchers continue to uncover novel applications that could benefit human health and industrial processes alike. As our understanding of molecular interactions deepens, compounds like 2-Thiopheneethanol, α-(2-aminoethyl)-α-methyl- will undoubtedly play a pivotal role in shaping the future of chemical innovation.